4-(1-Ethoxy-vinyl)-2-methylsulfanylpyrimidine

• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• IUPAC Name: 4-(1-ethoxyethenyl)-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C9H12N2OS/c1-4-12-7(2)8-5-6-10-9(11-8)13-3/h5-6H,2,4H2,1,3H3
• InChI Key: LHVJBFNORXFQPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C)C1=NC(=NC=C1)SC

Description

4-(1-Ethoxy-vinyl)-2-methylsulfanylpyrimidine is a useful research compound. Its molecular formula is C9H12N2OS and its molecular weight is 196.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture comprising 16.4 g of 4-chloro-2-methylsulfanylpyrimidine, 38 g of tributyl(1-ethoxyvinyl) tin, 1.43 g of bis(triphenylphosphine)palladium (II) dichloride and 100 ml of DMF was stirred at 80° C. for 3 hours. After cooling the reaction mixture, 300 ml of ethyl acetate and 17.8 g of potassium fluoride were added to the mixture, and the resulting mixture was stirred at room temperature overnight. After filtration with Celite, the filtrate was washed, dried and concentrated. The residue was purified by silica gel column chromatography (hexane:ethylacetate=20:1) to give 18.9 g of 4-(1-ethoxy-vinyl)-2-methylsulfanylpyrimidine.